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Compound of Interest

Compound Name: (Aminooxy)acetate

Cat. No.: B1218550 Get Quote

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals handling (Aminooxy)acetate. The following procedural

guidance is intended to ensure safe operational use and proper disposal.

Hazard Identification and Personal Protective
Equipment
(Aminooxy)acetate and its derivatives are known to cause skin irritation, serious eye irritation,

and may cause respiratory irritation.[1][2] Adherence to proper personal protective equipment

(PPE) protocols is mandatory to ensure personal safety.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type
Required
Equipment

Purpose
Specifications &
Best Practices

Eye and Face

Protection

Safety Goggles with

Side Shields or Face

Shield

Protects against

splashes and airborne

particles.

Must conform to EN

166 (EU) or ANSI

Z87.1 (US) standards.

A face shield should

be worn over safety

goggles when there is

a significant risk of

splashing.[3][4]

Hand Protection
Chemical-Resistant

Gloves

Prevents skin contact

with the chemical.

Nitrile or neoprene

gloves are

recommended.[3]

Gloves must be

inspected before use

and changed

immediately if

contaminated.[3][4]

Body Protection Laboratory Coat

Protects skin and

personal clothing from

spills.

A flame-resistant lab

coat should be worn.

For larger quantities

or increased risk of

splashing, a chemical-

resistant apron over

the lab coat is

advised.[3]

Respiratory Protection Chemical Fume Hood

or Respirator

Prevents inhalation of

dust or aerosols.

All work should be

conducted in a

certified chemical

fume hood.[5] If a

fume hood is not

available, a NIOSH-

approved respirator

appropriate for the
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exposure level must

be used.

Foot Protection Closed-Toe Shoes

Protects feet from

spills and falling

objects.

Shoes should be

made of a non-porous

material.[4]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of (Aminooxy)acetate
hydrochloride.

Materials:

(Aminooxy)acetate hydrochloride solid

Appropriate solvent (e.g., DMSO, Dimethylformamide, or aqueous buffer)[6]

Calibrated balance

Weighing paper or boat

Spatula

Appropriate volumetric flask and cap

Pipettes and tips

Vortex mixer or sonicator

Procedure:

Preparation: Don all required PPE as specified in Table 1. Ensure the chemical fume hood is

operational and the work area is clean and free of clutter.

Weighing: Tare the balance with a clean weighing paper or boat. Carefully weigh the desired

amount of (Aminooxy)acetate hydrochloride solid using a clean spatula. Avoid creating
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dust.

Solubilization: Transfer the weighed solid to the volumetric flask. Add a portion of the desired

solvent to the flask, ensuring not to fill to the final volume.

Dissolving: Cap the flask and gently swirl or vortex to dissolve the solid. If necessary, use a

sonicator to aid dissolution.

Final Volume: Once the solid is completely dissolved, add the solvent to the flask until the

meniscus reaches the calibration mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the stock solution to a clearly labeled and sealed storage container. Store

at -20°C for long-term stability.[6] Aqueous solutions are not recommended for storage for

more than one day.[6]

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial to minimize risk and environmental

impact.

Workflow for Safe Handling and Disposal of (Aminooxy)acetate
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Workflow for Safe Handling and Disposal of (Aminooxy)acetate
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Caption: Workflow for the safe handling and disposal of (Aminooxy)acetate.
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Disposal Plan:

Solid Waste: All contaminated solid waste, including gloves, weighing paper, and pipette tips,

should be collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents must be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not dispose of

(Aminooxy)acetate solutions down the drain.[1]

Decontamination: The work area in the fume hood should be thoroughly decontaminated

with an appropriate cleaning agent after each use.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office. Disposal must be made according to official

regulations.[1]

Quantitative Data
Table 2: Chemical and Physical Properties of (Aminooxy)acetic acid hydrochloride

Property Value

Molecular Formula C₂H₅NO₃ • ½HCl

Molecular Weight 109.3 g/mol [6]

Appearance Crystalline solid[6]

Purity ≥95%[6]

Storage Temperature -20°C[6]

Solubility in DMSO Approximately 5 mg/mL[6]

Solubility in DMF Approximately 2 mg/mL[6]

Solubility in PBS (pH 7.2) Approximately 10 mg/mL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1218550?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/28298m.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-W019623-10G.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_Handling_Aminooxy_PEG9_methane.pdf
https://wp.stolaf.edu/chemical-hygiene/personal-protective-equipment-ppe-personal-apparel-and-hygiene/
https://wp.stolaf.edu/chemical-hygiene/personal-protective-equipment-ppe-personal-apparel-and-hygiene/
https://broadpharm.com/msds/bp-23852
https://cdn.caymanchem.com/cdn/insert/28298.pdf
https://www.benchchem.com/product/b1218550#personal-protective-equipment-for-handling-aminooxy-acetate
https://www.benchchem.com/product/b1218550#personal-protective-equipment-for-handling-aminooxy-acetate
https://www.benchchem.com/product/b1218550#personal-protective-equipment-for-handling-aminooxy-acetate
https://www.benchchem.com/product/b1218550#personal-protective-equipment-for-handling-aminooxy-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218550?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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